Isobutyryloxymethyl iodide
Overview
Description
Isobutyryloxymethyl iodide is a useful research compound. Its molecular formula is C5H9IO2 and its molecular weight is 228.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis of Aromatic Ethers
In a study on the synthesis of aromatic ethers, potassium iodide was used to increase the reactivity in the synthesis of isobuty1-5-nitro-2,4-dichlorophenyl ether. The presence of potassium iodide resulted in an optimum yield of 96.3% under specific conditions (Miao Chen-ping, 2006).
2. Polymerization Processes
A study on copolymerization involved the use of isooctyl acrylate and a novel monomer, leading to the development of crosslinked copolymers evaluated for oil absorbency applications. This process involves complex polymerization reactions (Atta et al., 2005).
3. Solar Cell Performance Enhancement
Research on dye-sensitized TiO2 solar cells showed that the addition of isonicotinate derivatives in iodide/triiodide redox electrolytes improves the energy conversion efficiency. This highlights the application in renewable energy technologies (Bagheri & Dehghani, 2015).
4. Analytical Methods for Iodine Quantification
A review focused on various analytical methods for iodine quantification in complex matrices, emphasizing the need for reliable and inexpensive techniques, especially in the context of iodine deficiency disorders (Shelor & Dasgupta, 2011).
5. Atmospheric Compound Measurement
A high-resolution time-of-flight chemical-ionization mass spectrometer using iodide-adducts was developed for measuring organic and inorganic atmospheric species. This tool provides insight into atmospheric oxidative chemistry (Lee et al., 2014).
6. Catalysis in Organic Chemistry
A study revealed an oxidative coupling reaction of isocyanide and toluene derivatives using tetrabutylammonium iodide as a catalyst. This expands the reactivity profile of isocyanide in organic chemical reactions (Liu et al., 2016).
7. Nuclear Medicine Applications
Research on the sodium/iodide symporter (NIS) and radioiodines in thyroid cells provided insights into the use of radioiodines for diagnosing and treating thyroid cancer. This illustrates the importance of iodide in nuclear medicine (Youn, Jeong, & Chung, 2010).
8. Living Radical Polymerization
Studies on living radical polymerization with organic catalysts demonstrated the generation of carbon-centered radicals from alkyl iodide. This method enables the synthesis of high-molecular-weight polymers and various polymer designs (Goto et al., 2013).
Properties
IUPAC Name |
iodomethyl 2-methylpropanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9IO2/c1-4(2)5(7)8-3-6/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWIBRJGXWFDQNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)OCI | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9IO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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